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Compound of Interest

Compound Name: Boc-(R)-alpha-benzyl-proline

Cat. No.: B112923

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical reagents is a critical component of laboratory safety and
environmental responsibility. This guide provides essential information and step-by-step
procedures for the safe handling and disposal of Boc-(R)-alpha-benzyl-proline (CAS No.
706806-60-2), a derivative of the amino acid proline commonly used in peptide synthesis and
pharmaceutical research. Adherence to these guidelines is paramount to ensure a safe
laboratory environment and maintain regulatory compliance.

Immediate Safety and Hazard Identification

While a comprehensive Safety Data Sheet (SDS) for Boc-(R)-alpha-benzyl-proline is not
universally available in public domains, information from suppliers indicates that this compound
should be handled with care. Notably, related compounds and available data suggest potential
hazards. For instance, a supplier of 2-Benzyl-N-Boc-L-proline, a stereoisomer, indicates it is
"Toxic if swallowed" (GHS Hazard Statement H301).[1] Given this information, it is crucial to
treat Boc-(R)-alpha-benzyl-proline as a hazardous substance.

Recommended Personal Protective Equipment (PPE):
» Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Chemical safety goggles.
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o Lab Coat: A standard laboratory coat to prevent skin contact.

o Respiratory Protection: If creating aerosols or dust, use a NIOSH-approved respirator.

Quantitative Data Summary

The following table summarizes key quantitative data for Boc-(R)-alpha-benzyl-proline. This
information is essential for safe handling, storage, and in determining appropriate disposal

methods.
Property Value Source
CAS Number 706806-60-2 [2]
Molecular Formula C17H23NO4 [3]
Molecular Weight 305.37 g/mol [1][2]
Appearance White to off-white solid [3]
Purity Typically 295%
Storage Temperature -20°C to 8°C [41[5]

Step-by-Step Disposal Protocol

The primary principle for the disposal of Boc-(R)-alpha-benzyl-proline is to treat it as
hazardous chemical waste. Under no circumstances should this compound be disposed of
down the drain or in regular solid waste.

o Segregation of Waste:

o Collect all waste materials containing Boc-(R)-alpha-benzyl-proline, including unused
product, contaminated labware (e.g., weigh boats, pipette tips), and contaminated PPE, in
a designated and clearly labeled hazardous waste container.

o The container must be made of a material compatible with the chemical and any solvents
used. A high-density polyethylene (HDPE) container is generally suitable.

o Container Labeling:
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o Label the waste container clearly with "Hazardous Waste" and the full chemical name:
"Boc-(R)-alpha-benzyl-proline”.

o Include the approximate concentration and quantity of the waste.

o Note any other chemicals present in the waste stream (e.g., solvents).

o Storage of Waste:

o Store the sealed waste container in a designated satellite accumulation area (SAA) or the
main hazardous waste storage area.

o The storage area should be well-ventilated, secure, and away from incompatible materials.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.

o Provide the EHS office with a complete and accurate description of the waste contents.
» Documentation:

o Maintain a log of all hazardous waste generated, including the chemical name, quantity,
and date of disposal.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Boc-(R)-alpha-benzyl-proline.
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Boc-(R)-alpha-benzyl-proline Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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